4-Amino-3,3-dimethylbutanoic acid hydrochloride
Cat. No. B2535634
Key on ui cas rn:
89584-21-4
M. Wt: 167.63
InChI Key: BPUHHUKKURJDMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07795255B2
Procedure details
4,4-Dimethyl-2-pyrrolidinone (2.52 grams, 22.3 mmol) was added to a mixture of concentrated HCl (50 ml) and water (50 ml) and the resulting mixture refluxed at 120° C. for 20 hours. After cooling to room temperature the mixture was washed twice with dichloromethane. The aqueous layer was evaporated to give 4-amino-3,3-dimethyl-butyric acid hydrochloride (3.425 grams, 92% yield) as a white solid.
Yield
92%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1([CH3:8])[CH2:6][NH:5][C:4](=[O:7])[CH2:3]1.[ClH:9].[OH2:10]>>[ClH:9].[NH2:5][CH2:6][C:2]([CH3:8])([CH3:1])[CH2:3][C:4]([OH:10])=[O:7] |f:3.4|
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Inputs
Step One
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Name
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Quantity
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2.52 g
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Type
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reactant
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Smiles
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CC1(CC(NC1)=O)C
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to room temperature the mixture
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WASH
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Type
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WASH
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|
Details
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was washed twice with dichloromethane
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CUSTOM
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Type
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CUSTOM
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Details
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The aqueous layer was evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cl.NCC(CC(=O)O)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.425 g | |
| YIELD: PERCENTYIELD | 92% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
